Cas no 51646-29-8 ([1,2,4]Triazolo[1,5-a]pyrimidine, 5,7-dimethyl-2-[(3-pyridinylmethyl)thio]-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine, 5,7-dimethyl-2-[(3-pyridinylmethyl)thio]-
• CAS No: 51646-29-8
• MF: C₁₃H₁₃N₅S
• MW: 271.340820074081
• CID: 1573455
• Update Time: 2024-08-24

[1,2,4]Triazolo[1,5-a]pyrimidine, 5,7-dimethyl-2-[(3-pyridinylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine, 5,7-dimethyl-2-[(3-pyridinylmethyl)thio]-

• Inchi： 1S/C13H13N5S/c1-9-6-10(2)18-12(15-9)16-13(17-18)19-8-11-4-3-5-14-7-11/h3-7H,8H2,1-2H3
• InChI Key： UIRYGSGNPREVBY-UHFFFAOYSA-N
• SMILES： C12=NC(SCC3=CC=CN=C3)=NN1C(C)=CC(C)=N2

Computed Properties

• Exact Mass: 271.08939

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Melting Point: 164-165 °C(Solv: ethanol (64-17-5))
• PSA: 55.97
• pka: 4.41±0.10(Predicted)